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Compound of Interest

Compound Name: Terbinafine-d5 HCl

Cat. No.: B1164086

Get Quote

This guide provides an in-depth exploration of Terbinafine-d5 Hydrochloride, a deuterated

analog of the potent antifungal agent Terbinafine. Designed for researchers, scientists, and

drug development professionals, this document delves into the core physicochemical

properties, mechanism of action, and, most critically, its application as an internal standard in

advanced bioanalytical techniques. We will move beyond mere data points to explain the

scientific rationale behind its use, ensuring a thorough understanding of its value in

pharmacokinetic and metabolic studies.

Core Molecular Profile
Terbinafine-d5 HCl is a stable isotope-labeled version of Terbinafine HCl, a synthetic

allylamine antifungal agent. The incorporation of five deuterium atoms provides a distinct mass

shift, making it an ideal internal standard for mass spectrometry-based quantification of the

parent drug in complex biological matrices.

While a specific CAS Registry Number for the d5 variant is not consistently available from

commercial suppliers, its fundamental properties are well-defined. The non-deuterated form,

Terbinafine HCl, is identified by CAS Number 78628-80-5[1][2][3][4].
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Physicochemical Data Comparison
Property Terbinafine HCl Terbinafine-d5 HCl Data Source(s)

CAS Number 78628-80-5 Not Available (NA) [1][5]

Molecular Formula C₂₁H₂₆ClN C₂₁H₂₁D₅NCl [5][6]

Molecular Weight ~327.9 g/mol ~332.92 g/mol [2][5][6]

Appearance
White to off-white

crystalline powder

White to off-white

solid
[7]

Solubility

Freely soluble in

methanol and

methylene chloride;

soluble in ethanol;

slightly soluble in

water.

Assumed to be similar

to the non-deuterated

form.

[7][8]

Note: The exact position of the five deuterium atoms can vary depending on the synthetic

route. For bioanalytical purposes, labeling is typically on a metabolically stable position to

ensure co-elution with the analyte without isotopic exchange.

Mechanism of Action: The Scientific Rationale
To appreciate the utility of Terbinafine-d5 HCl, one must first understand the mechanism of the

parent compound. Terbinafine exerts its antifungal effect by specifically inhibiting squalene

epoxidase, a key enzyme in the fungal ergosterol biosynthesis pathway.[9]

This inhibition leads to two critical downstream effects:

Ergosterol Deficiency: A lack of ergosterol, an essential component of the fungal cell

membrane, compromises membrane integrity and fluidity, leading to growth arrest

(fungistatic effect).[9]

Squalene Accumulation: The blockage of squalene epoxidase causes a toxic intracellular

buildup of squalene.[9] This accumulation is believed to be the primary reason for the

fungicidal activity of terbinafine against many dermatophytes.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.pharmaffiliates.com/en/78628-80-5-terbinafine-hydrochloride-api-pa2012000.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9635902/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9635902/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5762490/
https://www.caymanchem.com/product/10011619/terbinafine-hydrochloride
https://pmc.ncbi.nlm.nih.gov/articles/PMC9635902/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5762490/
https://www.researchgate.net/publication/332134274_Determination_of_terbinafine_in_human_plasma_using_UPLC-MSMS_Application_to_a_bioequivalence_study_in_healthy_subjects
https://www.researchgate.net/publication/332134274_Determination_of_terbinafine_in_human_plasma_using_UPLC-MSMS_Application_to_a_bioequivalence_study_in_healthy_subjects
https://sphinxsai.com/vol3.no2/chem/chempdf/ct=38(742-748)aj11.pdf
https://www.benchchem.com/product/b1164086/docs?utm_src=pdf-body#terbinafine-d5-hcl-a-comprehensive-technical-guide-for-researchers
https://pubmed.ncbi.nlm.nih.gov/7752208/
https://pubmed.ncbi.nlm.nih.gov/7752208/
https://pubmed.ncbi.nlm.nih.gov/7752208/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164086?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This precise mechanism makes Terbinafine a highly effective therapeutic agent and a subject

of extensive pharmacokinetic analysis, where its deuterated analog becomes indispensable.
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Caption: Mechanism of Action of Terbinafine via Squalene Epoxidase Inhibition.

Application in Bioanalysis: The Isotope Dilution
Gold Standard
The primary and most critical application of Terbinafine-d5 HCl is as an internal standard (IS)

in quantitative bioanalysis, particularly using Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS). This technique, known as isotope dilution mass spectrometry, is

considered the gold standard for accuracy and precision in pharmacokinetic studies.
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Why Use a Deuterated Internal Standard?
An ideal internal standard should behave identically to the analyte during sample extraction,

chromatography, and ionization, but be clearly distinguishable by the detector. Terbinafine-d5
HCl fulfills these criteria perfectly:

Physicochemical Similarity: Being chemically identical to terbinafine, it has the same

solubility, extraction recovery, and chromatographic retention time. This ensures that any

sample loss during preparation affects both the analyte and the IS equally, leading to a

consistent analyte/IS ratio.

Mass Distinction: The five deuterium atoms give it a mass-to-charge ratio (m/z) that is 5

Daltons higher than the non-deuterated analyte. This mass difference is easily resolved by a

mass spectrometer, allowing for simultaneous but distinct detection.

No Isotopic Interference: The natural isotopic abundance of terbinafine does not interfere

with the signal of the d5-labeled standard, ensuring clean and accurate quantification.

A review of analytical methods for terbinafine highlights the use of stable isotope-labeled

internal standards in robust LC-MS/MS assays for its determination in human and minipig

plasma.[6]

Experimental Protocol: Quantification of Terbinafine
in Human Plasma using LC-MS/MS
The following is a representative protocol, adapted from established methods for terbinafine

analysis using a deuterated internal standard (e.g., Terbinafine-d7), which is directly applicable

to Terbinafine-d5 HCl.[10]

Objective
To accurately quantify the concentration of Terbinafine in human plasma samples using a

validated LC-MS/MS method with Terbinafine-d5 HCl as an internal standard.

Materials and Reagents
Analytes: Terbinafine HCl, Terbinafine-d5 HCl
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Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Formic Acid (LC-MS grade)

Reagents: Ultrapure water, Human plasma (K₂EDTA)

Step-by-Step Methodology
Preparation of Stock Solutions:

Prepare primary stock solutions of Terbinafine HCl and Terbinafine-d5 HCl (IS) at a

concentration of 1 mg/mL in methanol.

From these, prepare a series of working standard solutions of Terbinafine for the

calibration curve (e.g., ranging from 20 ng/mL to 40,000 ng/mL) by serial dilution in 50:50

acetonitrile/water.

Prepare a working IS solution of Terbinafine-d5 HCl at an appropriate concentration (e.g.,

500 ng/mL) in 50:50 acetonitrile/water.

Sample Preparation (Protein Precipitation):

Aliquot 100 µL of human plasma (blank, standard, or unknown sample) into a 1.5 mL

microcentrifuge tube.

Add 20 µL of the Terbinafine-d5 HCl working IS solution to each tube (except for the

blank matrix) and vortex briefly.

Add 300 µL of acetonitrile to each tube to precipitate plasma proteins.

Vortex vigorously for 1 minute.

Centrifuge at 13,000 rpm for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions:

Chromatographic System: UPLC system (e.g., Waters ACQUITY)

Column: A reversed-phase C18 column (e.g., BEH C18, 50 x 2.1 mm, 1.7 µm).
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Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Methanol.

Flow Rate: 0.8 mL/min (example).

Injection Volume: 5 µL.

Gradient: A gradient elution program is typically used to ensure good separation from

matrix components.[10]

Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Sciex API 4000).

Ionization Source: Electrospray Ionization (ESI), Positive Mode.

Monitoring Mode: Multiple Reaction Monitoring (MRM).

Mass Spectrometry Transitions
The key to the method's specificity is the monitoring of unique precursor-to-product ion

transitions for both the analyte and the internal standard. The fragmentation of terbinafine

typically involves the cleavage of the bond between the nitrogen and the naphthylmethyl group,

yielding a characteristic product ion at m/z 141.1.[5][10]

Compound Precursor Ion (Q1) [M+H]⁺ Product Ion (Q3)

Terbinafine m/z 292.5 m/z 141.1

Terbinafine-d5 HCl m/z 297.5 m/z 141.1 or m/z 146.1*

*The product ion for Terbinafine-d5 will depend on the location of the deuterium labels. If the

labels are on the N-methyl or adjacent methylene group, the product ion may remain m/z

141.1. If they are on the naphthyl ring, the product ion would shift. Assuming labeling on the

heptenynyl side chain, m/z 141.1 is the most probable and stable fragment to monitor.
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LC-MS/MS Analysis
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Caption: Workflow for Bioanalytical Quantification of Terbinafine using Terbinafine-d5 HCl.
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Conclusion
Terbinafine-d5 HCl is an essential tool for any research program involved in the development

or clinical evaluation of Terbinafine. Its use as an internal standard in isotope dilution LC-

MS/MS assays provides unparalleled accuracy and reliability, ensuring the integrity of

pharmacokinetic and bioequivalence data. By mimicking the behavior of the parent drug

throughout the analytical process, it effectively corrects for matrix effects and procedural

variability, embodying the principles of a self-validating system. This guide has provided the

foundational knowledge and a practical framework for the successful implementation of

Terbinafine-d5 HCl in a modern research setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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